Cas no 2091773-91-8 (3,4-Quinolinediamine, 6-bromo-7-fluoro-)
3,4-Quinolinediamine, 6-bromo-7-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Quinolinediamine, 6-bromo-7-fluoro-
-
- Inchi: 1S/C9H7BrFN3/c10-5-1-4-8(2-6(5)11)14-3-7(12)9(4)13/h1-3H,12H2,(H2,13,14)
- InChI Key: NIPDMUBDCLCKQK-UHFFFAOYSA-N
- SMILES: N1C2C(=CC(Br)=C(F)C=2)C(N)=C(N)C=1
3,4-Quinolinediamine, 6-bromo-7-fluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-362178-0.05g |
6-bromo-7-fluoroquinoline-3,4-diamine |
2091773-91-8 | 0.05g |
$1308.0 | 2023-03-07 | ||
| Enamine | EN300-362178-0.1g |
6-bromo-7-fluoroquinoline-3,4-diamine |
2091773-91-8 | 0.1g |
$1371.0 | 2023-03-07 | ||
| Enamine | EN300-362178-0.25g |
6-bromo-7-fluoroquinoline-3,4-diamine |
2091773-91-8 | 0.25g |
$1432.0 | 2023-03-07 | ||
| Enamine | EN300-362178-0.5g |
6-bromo-7-fluoroquinoline-3,4-diamine |
2091773-91-8 | 0.5g |
$1495.0 | 2023-03-07 | ||
| Enamine | EN300-362178-1.0g |
6-bromo-7-fluoroquinoline-3,4-diamine |
2091773-91-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-362178-2.5g |
6-bromo-7-fluoroquinoline-3,4-diamine |
2091773-91-8 | 2.5g |
$3051.0 | 2023-03-07 | ||
| Enamine | EN300-362178-5.0g |
6-bromo-7-fluoroquinoline-3,4-diamine |
2091773-91-8 | 5.0g |
$4517.0 | 2023-03-07 | ||
| Enamine | EN300-362178-10.0g |
6-bromo-7-fluoroquinoline-3,4-diamine |
2091773-91-8 | 10.0g |
$6697.0 | 2023-03-07 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01049879-1g |
6-Bromo-7-fluoroquinoline-3,4-diamine |
2091773-91-8 | 95% | 1g |
¥7735.0 | 2023-03-19 |
3,4-Quinolinediamine, 6-bromo-7-fluoro- Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 3,4-Quinolinediamine, 6-bromo-7-fluoro-
3,4-Quinolinediamine, 6-bromo-7-fluoro
3,4-Quinolinediamine, 6-bromo-7-fluoro (CAS No: 2091773-91-8) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds that have been extensively studied due to their unique electronic properties and potential for functionalization. The presence of bromine and fluorine substituents at the 6 and 7 positions, respectively, introduces additional complexity and reactivity to the molecule, making it a valuable substrate for further chemical transformations.
The synthesis of 3,4-Quinolinediamine, 6-bromo-7-fluoro involves a multi-step process that typically begins with the preparation of quinoline derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce halogen substituents at specific positions on the quinoline ring. These methods not only enhance the purity of the final product but also reduce the environmental footprint of the synthesis process.
One of the most promising applications of 3,4-Quinolinediamine, 6-bromo-7-fluoro lies in its use as a precursor for advanced materials. The compound's ability to undergo various post-synthetic modifications makes it an ideal candidate for generating functionalized materials with tailored properties. For example, recent studies have demonstrated its utility in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them suitable for gas storage and separation applications.
In addition to its role in materials science, 3,4-Quinolinediamine, 6-bromo-7-fluoro has shown potential in pharmaceutical research. The quinoline scaffold is well-known for its pharmacological activity, and the introduction of halogen substituents can further modulate the compound's bioavailability and efficacy. Current investigations are exploring its potential as an inhibitor of certain enzymes involved in disease pathways. Preliminary results indicate that this compound exhibits promising inhibitory activity against key targets, warranting further exploration in preclinical studies.
The electronic properties of 3,4-Quinolinediamine, 6-bromo-7-fluoro also make it a candidate for optoelectronic applications. The presence of electron-withdrawing groups like bromine and fluorine can influence the compound's absorption spectrum and charge transport characteristics. Recent computational studies have provided insights into its electronic structure, paving the way for its integration into organic semiconductors and light-emitting devices (OLEDs). These findings highlight its potential role in next-generation electronic materials.
From a structural standpoint, 3,4-Quinolinediamine refers to the positions on the quinoline ring where amino groups are attached. The numbering system follows IUPAC nomenclature rules, ensuring clarity in communication among researchers. The substitution pattern at positions 6 and 7 introduces steric and electronic effects that can significantly influence the compound's reactivity and stability. This makes it a versatile building block for constructing more complex molecules with diverse functionalities.
Recent breakthroughs in analytical techniques have also enhanced our understanding of 3,4-Quinolinediamine's properties. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and conformational preferences. These studies are crucial for optimizing synthetic routes and predicting the behavior of this compound in different chemical environments.
In conclusion,3,4-Quinolinediamine, particularly its bromo-fluoro derivative (CAS No: 2091773-91-8), stands as a testament to the versatility of quinoline derivatives in modern chemistry. Its unique combination of structural features and functional groups positions it as a valuable tool across multiple disciplines. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings.
2091773-91-8 (3,4-Quinolinediamine, 6-bromo-7-fluoro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)